Cas no 1086599-51-0 (2-(2-bromo-4-fluorophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(2-bromo-4-fluorophenyl)-2-methylpropan-1-amine
• CAS No: 1086599-51-0
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• CID: 6408008
• PubChem ID: 57445065
• Update Time: 2025-05-19

2-(2-bromo-4-fluorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-fluorophenyl)-2-methylpropan-1-amine
• 2-(2-bromo-4-fluorophenyl)-2-methylpropan-1-ami ne hydrochloride
• Benzeneethanamine, 2-bromo-4-fluoro-β,β-dimethyl-
• SCHEMBL1345446
• DTXSID701248961
• 2-Bromo-4-fluoro-beta,beta-dimethylbenzeneethanamine
• 1086599-51-0
• NUWLEGVCTULNPJ-UHFFFAOYSA-N
• EN300-1896884

• Inchi： 1S/C10H13BrFN/c1-10(2,6-13)8-4-3-7(12)5-9(8)11/h3-5H,6,13H2,1-2H3
• InChI Key： NUWLEGVCTULNPJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1Br)(C)(C)CN

Computed Properties

• Exact Mass: 245.02154g/mol
• Monoisotopic Mass: 245.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 266.9±25.0 °C(Predicted)
• pka: 9.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-bromo-4-fluorophenyl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(2-Bromo-4-fluorophenyl)-2-methylpropan-1-amine (CAS No. 1086599-51-0)

2-(2-Bromo-4-fluorophenyl)-2-methylpropan-1-amine (CAS No. 1086599-51-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a bromine and fluorine substituent on a phenyl ring, coupled with a 2-methylpropan-1-amine moiety. Such structural characteristics make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The growing interest in 2-(2-Bromo-4-fluorophenyl)-2-methylpropan-1-amine is driven by its potential applications in drug discovery and medicinal chemistry. Researchers are increasingly exploring its utility in designing novel therapeutic candidates, especially for conditions like neurodegenerative diseases and mood disorders. Its halogenated aromatic structure provides a versatile scaffold for further chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic properties.

From a synthetic perspective, CAS No. 1086599-51-0 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, due to the presence of the bromo substituent. This reactivity makes it a key building block in organic synthesis, particularly for constructing complex heterocyclic compounds. The fluorine atom further enhances its utility by influencing the electronic properties of the molecule, which can be critical for binding affinity in drug-target interactions.

In recent years, the demand for 2-(2-Bromo-4-fluorophenyl)-2-methylpropan-1-amine has surged in academic and industrial laboratories, as evidenced by its frequent appearance in scientific literature and patent applications. Its role in high-throughput screening and fragment-based drug design has made it a staple in modern chemical libraries. Additionally, its stability under standard laboratory conditions ensures reliable performance in multistep syntheses.

Environmental and safety considerations are also paramount when working with CAS No. 1086599-51-0. While it is not classified as a hazardous substance, proper handling protocols, including the use of personal protective equipment (PPE) and fume hoods, are recommended to minimize exposure. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, aligning with the broader industry focus on green chemistry principles.

For researchers seeking high-purity samples of 2-(2-Bromo-4-fluorophenyl)-2-methylpropan-1-amine, sourcing from reputable suppliers is critical to ensure consistency in experimental results. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. The compound's spectral data and physical properties (e.g., melting point, solubility) are well-documented, facilitating its integration into diverse research workflows.

In summary, 2-(2-Bromo-4-fluorophenyl)-2-methylpropan-1-amine (CAS No. 1086599-51-0) represents a pivotal tool in contemporary chemical research and drug development. Its multifaceted applications, combined with its synthetic versatility, underscore its importance in advancing precision medicine and molecular innovation. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in the quest for novel therapeutic solutions.